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Compound of Interest

Compound Name: 1-Octanol-d17

Cat. No.: B043003 Get Quote

Introduction

1-Octanol-d17 is the deuterated form of 1-Octanol, a saturated fatty alcohol.[1] In this stable

isotope-labeled compound, seventeen hydrogen atoms have been replaced by deuterium. This

isotopic substitution makes it an invaluable tool in various scientific disciplines, particularly in

drug development and metabolic research. Due to its chemical identity with its non-deuterated

counterpart, 1-Octanol-d17 serves as an ideal internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR) or mass spectrometry (GC-MS or LC-MS).[1][2] Its

applications include use as a metabolic tracer to study pharmacokinetic profiles and as an

inhibitor of T-type calcium channels for in-vitro research.[1] Proper preparation of stock

solutions is critical for ensuring the accuracy and reproducibility of experimental results.

Applications

The primary applications of 1-Octanol-d17 stem from its isotopic labeling:

Internal Standard: In quantitative mass spectrometry and NMR, 1-Octanol-d17 is used as an

internal standard.[1] Since it is chemically identical to the endogenous analyte, it co-elutes

and has the same ionization efficiency and extraction recovery, but is distinguishable by its

higher mass. This allows for precise quantification of 1-Octanol in complex biological

matrices.

Metabolic Tracer: Researchers use 1-Octanol-d17 to trace metabolic pathways.[1] By

introducing the labeled compound into a biological system, scientists can track its
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absorption, distribution, metabolism, and excretion (ADME), providing insights into the

pharmacokinetics of long-chain alcohols.[1]

Biophysical Research: Deuterated long-chain alcohols are used to study the structure and

dynamics of cellular membranes.[2] Techniques like NMR spectroscopy can leverage the

deuteration to simplify complex spectra and elucidate molecular interactions within the lipid

bilayer.[2]

Physicochemical and Solubility Data
A summary of the key physical and chemical properties of 1-Octanol-d17 is provided below.

This data is essential for accurate solution preparation and safe handling.

Property Value Reference(s)

CAS Number 153336-13-1 [3][4]

Molecular Formula C₈D₁₇OH [4]

Molecular Weight ~147.24 g/mol [4]

Appearance Colorless Oil [5]

Density ~0.936 g/mL (at 25 °C) [5]

Melting Point -15 °C [5]

Boiling Point 196 °C [5]

Flash Point 81 °C (178 °F) [5]

Solubility in DMSO
≥ 100 mg/mL (requires

sonication)
[1]

Solubility in Water Sparingly soluble / Insoluble [6][7]

Other Solvents

Soluble in Chloroform

(Slightly), Methanol (Slightly),

Ethanol, Ether

[5][7]

Storage Temperature
2-8 °C (Refrigerator), under

inert atmosphere
[5]
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Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in DMSO
This protocol provides a detailed procedure for preparing a 10 mg/mL stock solution of 1-
Octanol-d17 in dimethyl sulfoxide (DMSO).

1. Objective

To prepare a homogenous and accurately concentrated stock solution of 1-Octanol-d17 for

use in downstream applications.

2. Materials and Equipment

1-Octanol-d17 (solid or oil)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened bottle

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Class A volumetric flask (e.g., 1 mL or 5 mL)

Vortex mixer

Water bath sonicator

2 mL amber glass vials with PTFE-lined screw caps

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

3. Safety Precautions

1-Octanol-d17 is a combustible liquid and can cause serious eye and skin irritation.[6][8][9]

Always handle the compound and resulting solutions inside a chemical fume hood.

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[6]
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Consult the Safety Data Sheet (SDS) for 1-Octanol-d17 and all other chemicals before

starting work.[3][6]

Avoid inhalation of vapors and direct contact with skin and eyes.[6] In case of contact, rinse

the affected area thoroughly with water.[8]

4. Experimental Workflow Diagram
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Start

1. Weigh 1-Octanol-d17
(e.g., 10 mg)

2. Transfer to Volumetric Flask

3. Add Anhydrous DMSO
(~70% of final volume)

4. Vortex & Sonicate
(until fully dissolved)

5. Add DMSO to Final Volume
(e.g., 1.0 mL)

6. Mix Thoroughly

7. Aliquot into Storage Vials

8. Store at 2-8°C
(Under Inert Atmosphere)

End

Click to download full resolution via product page

Caption: Workflow for the preparation of 1-Octanol-d17 stock solution.
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5. Step-by-Step Procedure

Preparation: Allow the vial of 1-Octanol-d17 and the bottle of anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.[10]

Weighing: Using an analytical balance, accurately weigh 10.0 mg of 1-Octanol-d17 directly

into a 1.0 mL Class A volumetric flask.

Initial Solubilization: Add approximately 0.7 mL (70% of the final volume) of anhydrous

DMSO to the volumetric flask.

Dissolution: Cap the flask and vortex thoroughly for 30-60 seconds. If the compound does

not fully dissolve, place the flask in a water bath sonicator.[1] Sonicate for 5-10 minutes or

until the solution is clear and free of any visible particles.

Final Volume Adjustment: Once the solute is completely dissolved, carefully add anhydrous

DMSO to the flask until the bottom of the meniscus is level with the 1.0 mL calibration mark.

Homogenization: Cap the volumetric flask and invert it 10-15 times to ensure the solution is

homogenous.

Quality Control: Visually inspect the solution to ensure it is clear, colorless, and free of any

precipitation or particulate matter.

Aliquoting and Storage: Aliquot the stock solution into appropriately labeled, amber glass

vials with PTFE-lined screw caps. This prevents contamination and degradation from

repeated freeze-thaw cycles. Store the vials upright in a refrigerator at 2-8°C under an inert

atmosphere if possible.[5]

6. Storage and Stability

Storage: Stock solutions should be stored at 2-8°C in tightly sealed amber vials to protect

from light.[5] Deuterated solvents can be hygroscopic, so ensuring the container is sealed is

critical to prevent moisture absorption.[10]
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Stability: When stored properly, deuterated alcohol solutions are generally stable.[11] A study

on aqueous ethanol solutions showed stability for at least one year with proper storage.[12]

However, for sensitive quantitative assays, it is recommended to perform periodic stability

checks or prepare fresh solutions. Avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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